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Compound of Interest

Compound Name: Hsd17B13-IN-93

Cat. No.: B12363863 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Hsd17B13-IN-93. The following procedural guidance

is based on general best practices for handling potent, small molecule inhibitors in a laboratory

setting. A formal Safety Data Sheet (SDS) for Hsd17B13-IN-93 was not publicly available at the

time of this writing; therefore, a substance-specific risk assessment is imperative before

commencing any work.

Hsd17B13-IN-93 is an inhibitor of hydroxysteroid 17β-dehydrogenase 13 (HSD17B13).[1]

HSD17B13 is a protein primarily expressed in the liver and is associated with lipid droplets.[2]

[3] Genetic variants that result in a loss of HSD17B13 function are associated with a reduced

risk of developing non-alcoholic fatty liver disease (NAFLD) and other chronic liver diseases.[2]

[4][5] As an inhibitor, Hsd17B13-IN-93 is a valuable tool for studying the therapeutic potential of

targeting HSD17B13.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicology data, Hsd17B13-IN-93 should be handled as a potentially

hazardous compound. The following table summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12363863?utm_src=pdf-interest
https://www.benchchem.com/product/b12363863?utm_src=pdf-body
https://www.benchchem.com/product/b12363863?utm_src=pdf-body
https://www.benchchem.com/product/b12363863?utm_src=pdf-body
https://www.medchemexpress.com/hsd17b13-in-93.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8627256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10449848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8627256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9146021/
https://www.researchgate.net/publication/389401107_Hydroxysteroid_17b-dehydrogenase_13_Hsd17b13_knockdown_attenuates_liver_steatosis_in_high-fat_diet_obese_mice
https://www.benchchem.com/product/b12363863?utm_src=pdf-body
https://www.benchchem.com/product/b12363863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Recommended
Specifications

Hands Double Nitrile Gloves

Outer glove should be

chemotherapy-rated or

confirmed to be resistant to the

solvent used. Change gloves

frequently and immediately if

contaminated.

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Body Laboratory Coat

A buttoned, long-sleeved lab

coat is required. A disposable

gown is recommended for

handling larger quantities.

Respiratory N95 Respirator or higher

Recommended when handling

the solid compound outside of

a certified chemical fume hood

or biological safety cabinet to

prevent inhalation of

aerosolized particles.

Face Face Shield

Recommended in situations

with a risk of splashes, such as

when preparing solutions or

handling larger volumes.

Handling and Operational Protocols
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leakage.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For long-term storage, follow the manufacturer's recommendations, which are typically at

-20°C or -80°C to ensure stability.

Preparation of Solutions:

All handling of the solid compound and preparation of stock solutions should be performed in

a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

Use a calibrated analytical balance to weigh the compound.

Select an appropriate solvent as recommended by the supplier.

Add the solvent to the vial containing the compound slowly to avoid splashing.

Ensure the vial is securely capped and vortex or sonicate as needed to fully dissolve the

compound.

Experimental Use:

When using solutions of Hsd17B13-IN-93, always wear the recommended PPE.

Work in a well-ventilated area.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Disposal Plan
Waste Segregation:

Solid Waste: Unused solid Hsd17B13-IN-93, contaminated gloves, bench paper, and other

disposable materials should be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions of Hsd17B13-IN-93 and contaminated solvents should be

collected in a separate, labeled hazardous liquid waste container. Do not mix with other

chemical waste streams unless compatibility is confirmed.
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Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations for

hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.

Do not dispose of Hsd17B13-IN-93 down the drain or in the regular trash.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the role of HSD17B13 in the context of non-alcoholic fatty liver

disease (NAFLD) and the intended mechanism of action for an inhibitor like Hsd17B13-IN-93.
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Caption: Role of HSD17B13 in NAFLD and inhibition by Hsd17B13-IN-93.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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